Cas no 667400-59-1 (4-[(E)-2-(2-chloro-6-fluorophenyl)ethenyl]pyrimidin-2-amine)

• Product Name: 4-[(E)-2-(2-chloro-6-fluorophenyl)ethenyl]pyrimidin-2-amine
• CAS No: 667400-59-1
• MF: C₁₂H₉ClFN₃
• MW: 249.671364545822
• CID: 6784206
• PubChem ID: 5713977
• Update Time: 2025-10-30

4-[(E)-2-(2-chloro-6-fluorophenyl)ethenyl]pyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• MLS000763599
• BRD-K77243863-001-07-0
• 4-[(E)-2-(2-chloro-6-fluorophenyl)ethenyl]-2-pyrimidinamine
• HMS2613I20
• 12W-0921
• 667400-59-1
• CHEMBL1599881
• CCG-56280
• SMR000337188
• SR-01000645249-1
• 4-[(E)-2-(2-chloro-6-fluorophenyl)ethenyl]pyrimidin-2-amine
• AKOS005081570

• Inchi： 1S/C12H9ClFN3/c13-10-2-1-3-11(14)9(10)5-4-8-6-7-16-12(15)17-8/h1-7H,(H2,15,16,17)/b5-4+
• InChI Key： SWKHKEBWLGTDBU-SNAWJCMRSA-N
• SMILES： ClC1C=CC=C(C=1/C=C/C1C=CN=C(N)N=1)F

Computed Properties

• Exact Mass: 249.0469032g/mol
• Monoisotopic Mass: 249.0469032g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 51.8Ų

Additional information on 4-[(E)-2-(2-chloro-6-fluorophenyl)ethenyl]pyrimidin-2-amine

4-[(E)-2-(2-Chloro-6-Fluorophenyl)Ethenevinyl]Pyrimidin-2-Amine: A Comprehensive Overview

The compound with CAS No 667400-59-1, known as 4-[(E)-2-(2-chloro-6-fluorophenyl)ethenyl]pyrimidin-2-amine, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its unique structure, which includes a pyrimidine ring system substituted with an (E)-configured ethenyl group attached to a 2-chloro-6-fluorophenyl moiety. The combination of these structural elements endows the molecule with intriguing biological properties, making it a subject of extensive research.

Recent studies have highlighted the potential of this compound as a lead molecule in drug discovery efforts targeting various therapeutic areas. The pyrimidine core is well-known for its role in nucleic acids and its ability to interact with biological targets such as kinases and other enzymes. The substitution pattern on the pyrimidine ring, particularly the presence of the ethenyl group and the halogenated phenyl ring, introduces additional functionality that can modulate the compound's pharmacokinetic and pharmacodynamic properties.

One of the most promising applications of 4-[(E)-2-(2-chloro-6-fluorophenyl)ethenyl]pyrimidin-2-amine lies in its potential as an anticancer agent. Preclinical studies have demonstrated that this compound exhibits selective cytotoxicity against various cancer cell lines, suggesting its ability to inhibit key cellular processes involved in tumor growth and metastasis. The (E)-configuration of the ethenyl group plays a critical role in maintaining the proper stereochemistry required for optimal biological activity.

In addition to its anticancer properties, this compound has also shown potential in modulating signaling pathways associated with inflammatory diseases. The presence of chlorine and fluorine atoms on the phenyl ring contributes to the molecule's lipophilicity, which enhances its ability to cross cellular membranes and interact with intracellular targets. Recent advancements in computational chemistry have allowed researchers to predict the binding affinities of this compound to various protein targets, further elucidating its mechanism of action.

The synthesis of 4-[(E)-2-(2-chloro-6-fluorophenyl)ethenyl]pyrimidin-2-amine involves a multi-step process that combines principles from organic synthesis and catalytic chemistry. Key steps include the formation of the pyrimidine ring through condensation reactions and the subsequent introduction of the ethenyl group via coupling reactions under controlled stereochemical conditions. The use of advanced purification techniques ensures that the final product meets high standards of purity and consistency.

From an analytical standpoint, this compound has been extensively characterized using modern spectroscopic techniques such as NMR, IR, and MS. These analyses have provided detailed insights into its molecular structure, confirming the presence of all functional groups and verifying the stereochemistry at the ethenyl position. Such rigorous characterization is essential for ensuring the reliability of experimental results in downstream applications.

Looking ahead, ongoing research is focused on optimizing this compound's bioavailability while maintaining its therapeutic efficacy. Efforts are also underway to explore its potential in combination therapies, where it could synergize with other anticancer agents to enhance treatment outcomes while minimizing adverse effects.

In conclusion, 4-[(E)-2-(2-chloro-6-fluorophenyl)ethenyl]pyrimidin-2-amino represents a compelling example of how structural diversity can be leveraged to develop novel therapeutic agents. With its unique chemical features and promising biological profile, this compound continues to be a focal point for innovation in drug discovery.